Cas no 922005-97-8 (5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide)

• Product Name: 5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide
• CAS No: 922005-97-8
• MF: C₁₄H₁₄N₂O₃S₂
• MW: 322.402560710907
• CID: 5863323
• PubChem ID: 40889587
• Update Time: 2025-06-09

5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-methyl-N-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-
• F2278-0248
• Z365118732
• 5-methyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)thiophene-2-sulfonamide
• 5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide
• 922005-97-8
• AKOS024635853

• Inchi： 1S/C14H14N2O3S2/c1-9-2-7-14(20-9)21(18,19)16-11-4-5-12-10(8-11)3-6-13(17)15-12/h2,4-5,7-8,16H,3,6H2,1H3,(H,15,17)
• InChI Key： LJIYNSYZZHJSHI-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 322.04458466g/mol
• Monoisotopic Mass: 322.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• pka: 7.36±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide

Introduction to 5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No. 922005-97-8)

5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 922005-97-8, represents a promising candidate for further exploration in drug discovery and therapeutic applications. The molecular structure of this compound is characterized by a combination of heterocyclic rings, including a thiophene ring and a tetrahydroquinoline moiety, which are known for their potential biological activity.

The significance of this compound lies in its unique chemical architecture, which integrates multiple pharmacophoric elements. The presence of a thiophene sulfonamide group not only contributes to its solubility and bioavailability but also enhances its potential to interact with biological targets. Specifically, the 5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide moiety is particularly noteworthy due to its structural similarity to several known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological properties, making it a valuable subject for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. These compounds are favored for their diverse biological activities and potential to modulate various cellular processes. The 5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No. 922005-97-8) is no exception and has been the focus of several research studies aimed at elucidating its pharmacological profile.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that derivatives of tetrahydroquinoline exhibit neuroprotective properties and can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The incorporation of the thiophene sulfonamide group into the tetrahydroquinoline scaffold may enhance these effects by improving binding affinity and selectivity.

The structural features of 5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide also make it an attractive candidate for anticancer research. The thiophene ring is known to possess anti-inflammatory and antioxidant properties, while the sulfonamide group can enhance drug delivery and target specificity. These characteristics suggest that this compound may have potential in inhibiting tumor growth and preventing metastasis.

Furthermore, the compound's ability to cross the blood-brain barrier is another area of interest. Many therapeutic agents designed for neurological disorders fail to reach their target sites due to this barrier. However, preliminary studies indicate that the structural composition of 5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No. 922005-97-8) may facilitate its passage through this barrier, thereby increasing its efficacy in treating central nervous system disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve the efficiency of synthesis but also allow for the introduction of various functional groups that can enhance biological activity.

In terms of pharmacokinetics, 5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide exhibits promising characteristics that make it suitable for clinical development. Preliminary pharmacokinetic studies have indicated good oral bioavailability and moderate metabolic stability. These findings suggest that the compound may have a favorable pharmacokinetic profile for therapeutic use.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have demonstrated that it exhibits low toxicity at relevant doses and does not cause significant side effects in animal models. This safety profile is essential for advancing the compound into clinical trials where patient safety is paramount.

In conclusion, 5-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No.922005-97-8) is a highly promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research in treating neurological disorders and cancer. As research continues to uncover more about its pharmacological properties and mechanisms of action, this compound is poised to play a crucial role in the development of novel therapeutic agents.